Cas no 1824049-53-7 (4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride)

• Product Name: 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride
• CAS No: 1824049-53-7
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• MDL: MFCD28126248
• CID: 4775566
• PubChem ID: 86262716
• Update Time: 2025-08-04

4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((1-aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride
• 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride

• MDL： MFCD28126248
• Inchi： 1S/C10H16N2O2.ClH/c1-7-4-9(14-8(2)6-11)5-10(13)12(7)3;/h4-5,8H,6,11H2,1-3H3;1H
• InChI Key： ZDFLBQWLENVRTF-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC(N(C)C(C)=C1)=O)C(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Topological Polar Surface Area: 55.6

Additional information on 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride

Introduction to 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride (CAS No. 1824049-53-7)

4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride, with the CAS number 1824049-53-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride is C₁₂H₁₈N₂O₂·HCl, and its molecular weight is approximately 250.73 g/mol. The compound consists of a pyridine ring substituted with a 1-amino-propan-2-yloxy group and two methyl groups at positions 1 and 6. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various biological assays and pharmaceutical formulations.

The synthesis of 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride typically involves several steps. One common approach is to start with 6-methylpyridin-2(1H)-one, which is then alkylated with an appropriate alkylating agent to introduce the 1-amino-propan-2-yloxy group. The final step involves the formation of the hydrochloride salt to improve solubility and stability. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity, as well as exploring alternative starting materials to reduce costs and environmental impact.

In terms of biological activities, 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride has shown promising results in various preclinical studies. One of the key areas of interest is its potential as a modulator of specific enzymes and receptors involved in neurological disorders. For instance, it has been reported to exhibit activity against monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, this compound may help alleviate symptoms associated with conditions like depression and Parkinson's disease.

Beyond its potential as an MAO inhibitor, 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

To further validate these promising results, several clinical trials are currently underway to evaluate the safety and efficacy of 4-((1-Aminopropan-2-yl)oxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride. Early-phase trials have shown that the compound is well-tolerated at various dose levels, with minimal side effects reported. However, more extensive studies are needed to fully understand its pharmacokinetic and pharmacodynamic profiles.

In addition to its therapeutic potential, 4-((1-Aminopropan-2-yloxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride has also been explored for its use as a research tool in academic and industrial settings. Its ability to selectively modulate specific biological targets makes it a valuable probe for studying complex biological processes and pathways. For example, it has been used in high-throughput screening assays to identify novel drug candidates with similar mechanisms of action.

The future outlook for 4-((1-Aminopropan-2-yloxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride is promising. Ongoing research efforts aim to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, there is a growing interest in exploring combination therapies that involve this compound alongside other drugs to achieve synergistic effects.

In conclusion, 4-((1-Aminopropan-2-yloxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride (CAS No. 1824049-53-7)) represents a fascinating compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and biological activities make it an important molecule for further investigation and development in the field of medicinal chemistry.